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Executive Summary

Silandrone, also known as testosterone 17(3-trimethylsilyl ether, is a synthetic anabolic-
androgenic steroid (AAS) and a prodrug of testosterone. Developed in the 1960s, its unique
chemical modification—the addition of a trimethylsilyl ether group at the 173-position of the
testosterone molecule—confers distinct pharmacokinetic properties. Notably, silandrone
exhibits oral activity and a significantly prolonged duration of action compared to its parent
compound, testosterone, and its short-chain esters like testosterone propionate. This document
provides a comprehensive technical overview of silandrone, focusing on its mechanism of
action, metabolism, and the experimental methodologies used to characterize its activity.

Introduction

Testosterone, the primary male sex hormone, has therapeutic applications but is limited by poor
oral bioavailability and a short biological half-life due to rapid first-pass metabolism in the liver.
Prodrug strategies, such as esterification, have been employed to improve its pharmacokinetic
profile. Silandrone represents an alternative approach, utilizing a silyl ether linkage to
temporarily mask the 17(-hydroxyl group of testosterone. This modification enhances its
lipophilicity and protects it from rapid degradation, allowing for oral administration and
sustained release of the active hormone. Upon administration, silandrone is designed to
undergo hydrolysis to release testosterone, which then exerts its physiological effects through
the androgen receptor.
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Chemical and Physical Properties

Silandrone is a derivative of testosterone with a trimethylsilyl group attached via an ether
linkage at the C17f3 position.

Property Value

(8R,9S,10R,13S5,14S,17S)-10,13-dimethyl-17-
IUPAC Name (trimethylsilyloxy)-1,2,6,7,8,9,11,12,14,15,16,17-

dodecahydrocyclopenta[a]phenanthren-3-one

Testosterone 17B-trimethylsilyl ether, 173-

Synonyms (trimethylsiloxy)androst-4-en-3-one, SC-16148
Molecular Formula C22H360:2Si

Molecular Weight 360.61 g/mol

CAS Number 5055-42-5

Mechanism of Action and Metabolism

Silandrone functions as a prodrug, meaning it is biologically inactive in its initial form and
requires metabolic conversion to the active therapeutic agent, testosterone.[1]

Conversion to Testosterone

The primary step in silandrone's mechanism of action is the hydrolysis of the 17B-trimethylsilyl
ether bond to release free testosterone. This enzymatic or chemical cleavage is believed to
occur in vivo, allowing for the gradual release of the active hormone. The trimethylsilyl group
serves as a protective moiety, enhancing the compound's stability and resistance to first-pass
metabolism.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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